N,N-diethyl-N'-(2,8,10-trimethylpyrido[2',3':3,4]pyrazolo[1,5-a]pyrimidin-4-yl)-1,2-ethanediamine

• IUPAC Name: N',N'-diethyl-N-(4,11,13-trimethyl-3,7,8,10-tetrazatricyclo[7.4.0.02,7]trideca-1,3,5,8,10,12-hexaen-6-yl)ethane-1,2-diamine
• InChI: InChI=1S/C18H26N6/c1-6-23(7-2)9-8-19-15-11-14(5)21-18-16-12(3)10-13(4)20-17(16)22-24(15)18/h10-11,19H,6-9H2,1-5H3
• InChI Key: LFPRCIYJGDYRTH-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCNC1=CC(=NC2=C3C(=CC(=NC3=NN12)C)C)C
• Molecular Formula: C18H26N6
• Molecular Weight: 326.4 g/mol

Description

Synthesis Analysis

The synthesis of related pyrido[2′,3′:3,4]pyrazolo[1,5-a]pyrimidines involves cyclocondensation reactions, demonstrating the potential complexity in synthesizing the specified compound. Dichloro- and diazido- derivatives can be obtained, suggesting avenues for functionalization and further modification (El-Essawy, 2010).

Molecular Structure Analysis

1H NMR and X-ray crystallographic analyses of related compounds highlight the intricate molecular interactions and confirm the presence of specific structural features, such as intramolecular stacking, crucial for understanding the specified compound's molecular geometry and electronic distribution (Avasthi et al., 2001).

Chemical Reactions and Properties

The chemical reactivity of pyridopyrazolopyrimidines includes the ability to form tetraheterocyclic systems through cyclization reactions, suggesting the specified compound could undergo similar transformations to yield complex structures with diverse functionalities (El-Essawy, 2010).

Physical Properties Analysis

The analysis of physical properties, including solubility, melting points, and crystalline structure, is crucial for practical applications. Studies on related compounds provide insights into the potential physical characteristics of the specified compound, which could influence its application in various fields (Adib et al., 2008).

Chemical Properties Analysis

The chemical properties, such as acidity, basicity, and reactivity with other chemical entities, determine the compound's utility in synthesis and application in different chemical environments. Investigations into similar compounds offer a foundation for predicting the chemical behavior and reactivity of the specified compound (Rahmouni et al., 2014).

Mechanism of Action

Target of Action

The primary targets of the compound are currently unknown. The compound is a novel derivative of pyrazolopyridine and pyridopyrazolopyrimidine , which are known to have biological and pharmaceutical applications . .

Mode of Action

Similar compounds with pyrazolopyridine and pyridopyrazolopyrimidine structures have been synthesized for their potential biological and pharmaceutical applications . The interaction of the compound with its targets and the resulting changes would need further investigation.

Biochemical Pathways

Pyrazolopyrimidine derivatives have been reported to have a variety of medicinal applications, including antimicrobial, antitumor, antidiabetic, anti-Alzheimer’s disease, anti-inflammatory, and antioxidant applications . .

Result of Action

Similar compounds have shown cytotoxic activities against certain cell lines